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Compound of Interest

Compound Name: 1-Bromo-4-cyclohexylbenzene

Cat. No.: B1265788

An In-depth Technical Guide to 1-Bromo-4-cyclohexylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-cyclohexylbenzene is a halogenated aromatic compound with the chemical
formula C12H15Br. Its structure, featuring a brominated phenyl group attached to a
cyclohexane ring, makes it a valuable and versatile intermediate in organic synthesis. The
presence of the bromine atom provides a reactive handle for a variety of cross-coupling
reactions, enabling the construction of more complex molecular architectures. This property is
particularly crucial in the fields of medicinal chemistry and materials science. In drug
development, this compound serves as a key building block for creating novel pharmaceutical
candidates, where the cyclohexyl moiety can enhance lipophilicity and influence metabolic
stability.[1] It is also utilized in the development of materials for organic light-emitting diodes
(OLEDSs).[2][3] This guide provides a comprehensive overview of its chemical properties,
spectroscopic data, synthesis protocols, and applications.

Molecular Structure and Chemical Identity

1-Bromo-4-cyclohexylbenzene consists of a benzene ring monosubstituted with a bromine
atom and a cyclohexyl group at the para position (positions 1 and 4).

Molecular Structure Diagram
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The 2D chemical structure of 1-Bromo-4-cyclohexylbenzene is depicted below.

Caption: 2D structure of 1-Bromo-4-cyclohexylbenzene.

Chemical Identification Data

A summary of key identifiers for 1-Bromo-4-cyclohexylbenzene is provided in the table below.

Identifier Value Reference

IUPAC Name 1-bromo-4-cyclohexylbenzene [2][4]

4-Bromophenylcyclohexane, 4-
Synonyms Cyclohexylbromobenzene, p- [415]

Bromophenylcyclohexane

CAS Number 25109-28-8 [2][4][5]
Molecular Formula C12H15Br [2][4]
Molecular Weight 239.15 g/mol [4]
BrC1=CC=C(C=C1l)C1CCCCC
SMILES [2]
1
LVIJLEREXMVRAN-
InChl Key [2]4]

UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties determine the handling, storage, and application of the
compound.
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Property Value

Reference

Appearance Clear, colorless liquid

[2](3]

290.2 °C @ 760 mmHg 121-

Boiling Point 196 °C @ 3 mmHg [4][6]
Density 1.287 g/cm3 [4]
Refractive Index 1.5580-1.5620 (@ 20°C) [2][3]
Flash Point 90-94 °C @ 0.01 mmHg [4]

Spectroscopic Data

Spectroscopic analysis is essential for structure confirmation and purity assessment.
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. Description of Expected
Technique - Reference
ata

The proton NMR spectrum is
expected to show distinct
signals for the aromatic
protons on the benzene ring
and the aliphatic protons of the
cyclohexyl group. The aromatic
1H NMR protons typically appear as two  [7]
doublets in the 6 7.0-7.5 ppm
range due to para-substitution.
The cyclohexyl protons will
present as a series of
multiplets in the upfield region,

approximately & 1.2-2.5 ppm.

The infrared spectrum will
exhibit characteristic C-H
stretching vibrations for both
aromatic (around 3000-3100
cm~1) and aliphatic (around
2850-2950 cm~1) moieties.
IR Spectroscopy Aromatic C=C stretching
bands are expected in the
1450-1600 cm~* region. The
C-Br stretching vibration
typically appears in the
fingerprint region, often
between 500-600 cm~2.

Mass Spectrometry The mass spectrum will show
a characteristic isotopic pattern
for the molecular ion [M]+ due
to the presence of bromine
isotopes (7°Br and 81Br) in an
approximate 1:1 ratio. The
nominal molecular weight is
239, so peaks around m/z 238
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and 240 are expected for the

molecular ion.

Experimental Protocols

Synthesis Protocol: Hydrogenation of 1-Bromo-4-(1-
cyclohexen-1-yl)benzene

A common method for the synthesis of 1-Bromo-4-cyclohexylbenzene involves the catalytic
hydrogenation of its unsaturated precursor.[6]

Materials:

1-Bromo-4-(1-cyclohexen-1-yl)benzene

Ether-ethanol solvent mixture

50% Hydrobromic acid (HBr)

Platinum oxide (PtOz, Adams' catalyst)

Hydrogen gas (Hz)

Procedure:

Reaction Setup: In a suitable hydrogenation vessel, dissolve 1-Bromo-4-(1-cyclohexen-1-
yl)benzene in a mixture of ether and ethanol.

 Acidification: Add a catalytic amount of 50% HBr to the solution.

o Catalyst Addition: Carefully add a small amount of platinum oxide catalyst to the mixture.

e Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with
hydrogen to the desired pressure (typically 1-3 atm).

e Reaction Monitoring: Stir the mixture vigorously at room temperature. Monitor the reaction
progress by observing hydrogen uptake or by analytical techniques like TLC or GC-MS.
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o Workup: Once the reaction is complete, carefully vent the hydrogen gas and filter the
reaction mixture through a pad of celite to remove the platinum catalyst.

 Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The
resulting crude product can be purified by vacuum fractional distillation to yield 1-Bromo-4-
cyclohexylbenzene (b.p. 121-126°C at 3 mmHQ).[6]

Caption: Workflow for the synthesis of 1-Bromo-4-cyclohexylbenzene.

Analytical Protocol: HPLC Analysis

High-Performance Liquid Chromatography (HPLC) can be used to assess the purity of 1-
Bromo-4-cyclohexylbenzene.

Method:

e Column: Reverse-phase C18 column (e.g., Newcrom R1).[8]

» Mobile Phase: A mixture of acetonitrile (MeCN) and water.[8]

o Acid Modifier: Phosphoric acid or, for MS compatibility, formic acid.[8]
o Detection: UV detector at a suitable wavelength (e.g., 254 nm).

e Procedure: Prepare a dilute solution of the sample in the mobile phase. Inject the sample
into the HPLC system and monitor the elution profile. The purity can be determined by the
relative area of the main peak.

Applications in Drug Development and Research

The utility of 1-Bromo-4-cyclohexylbenzene stems from the reactivity of the aryl bromide
moiety. It is a key substrate for palladium-catalyzed cross-coupling reactions, which are
fundamental for C-C, C-N, and C-O bond formation in modern medicinal chemistry.

Key Reactions:

e Suzuki Coupling: Reaction with a boronic acid or ester to form a new C-C bond, creating
biphenyl derivatives.
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» Buchwald-Hartwig Amination: Reaction with primary or secondary amines to form C-N

bonds, yielding substituted anilines.[1]

e Heck Coupling: Reaction with an alkene to form a new C-C bond, leading to substituted

styrenes.

These reactions allow for the systematic modification of molecular scaffolds to explore

structure-activity relationships (SAR) and optimize lead compounds for desired therapeutic

properties.
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Caption: Role as a substrate in key cross-coupling reactions.

Safety and Handling

1-Bromo-4-cyclohexylbenzene should be handled with appropriate safety precautions in a

well-ventilated fume hood.

e GHS Pictogram: GHSO07 (Exclamation Mark).[4]

e Hazard Statements:

o H315: Causes skin irritation.[4]
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o H319: Causes serious eye irritation.[4]
o H335: May cause respiratory irritation.[4]

o H413: May cause long lasting harmful effects to aquatic life.[4]

e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
o P273: Avoid release to the environment.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

e Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265788#1-bromo-4-cyclohexylbenzene-molecular-
structure-and-formula-c12h15br]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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